[(furan-2-yl)methyl]({[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl})amine

• CAS No.: 1855943-32-6
• Molecular Formula: C11H12F3N3O
• Molecular Weight: 259.23 g/mol
• IUPAC Name: 1-(furan-2-yl)-N-[[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methyl]methanamine
• InChI: InChI=1S/C11H12F3N3O/c1-17-10(11(12,13)14)5-8(16-17)6-15-7-9-3-2-4-18-9/h2-5,15H,6-7H2,1H3
• InChI Key: ZVFBDUQZPLSGOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNCC2=CC=CO2)C(F)(F)F

Description

(furan-2-yl)methylamine is a heterocyclic amine featuring a furan ring linked to a pyrazole moiety substituted with a trifluoromethyl group. This compound combines electron-rich (furan) and electron-deficient (trifluoromethyl-pyrazole) components, which may enhance its reactivity and biological activity. Its structural complexity makes it a candidate for applications in medicinal chemistry, particularly in drug discovery targeting enzymes or receptors sensitive to fluorinated motifs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine typically involves multi-step organic reactions. One common method includes the alkylation of furan-2-carbaldehyde with a suitable pyrazole derivative under basic conditions. The reaction conditions often involve the use of solvents like dichloromethane or ethanol, and bases such as sodium hydride or potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis, which allows for better control over reaction parameters and yields. The use of automated reactors and real-time monitoring can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

(furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine undergoes various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The pyrazole ring can be reduced under hydrogenation conditions.

Substitution: Both the furan and pyrazole rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for electrophilic substitution; nucleophiles like amines or thiols for nucleophilic substitution.

Major Products

Oxidation: Furanones and pyrazole derivatives.

Reduction: Reduced pyrazole compounds.

Substitution: Various substituted furan and pyrazole derivatives.

Scientific Research Applications

(furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as a bioactive compound in various biological assays.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of (furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine involves its interaction with specific molecular targets. The furan ring can interact with enzymes and receptors, while the pyrazole ring can modulate various signaling pathways. These interactions can lead to the inhibition of enzyme activity or the activation of receptor-mediated pathways, contributing to its biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness arises from its specific substitution pattern. Below is a detailed comparison with structurally related compounds:

Table 1: Structural and Functional Comparisons

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Unique Properties
(furan-2-yl)methylamine	Furan + trifluoromethyl-pyrazole	289.25	High lipophilicity (CF₃), potential for π-π stacking (furan)
[(furan-2-yl)methyl]amine	Furan + simple amine	97.12	Lacks pyrazole ring; limited biological activity due to reduced structural complexity
{[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine	Trifluoromethyl-pyrazole + propylamine	235.22	Increased alkyl chain length enhances membrane permeability but reduces aromatic interactions
[(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methyl][(furan-2-yl)methyl]amine	Ethyl/fluoro-pyrazole + furan	277.28	Fluorine substitution may improve metabolic stability; ethyl group alters steric effects
{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine	Difluoromethyl + dimethylpyrazole	245.24	Difluoromethyl group increases electronegativity; dual pyrazole cores enable chelation

Key Differences

Substitution Patterns: The trifluoromethyl group in the target compound enhances lipophilicity and metabolic stability compared to non-fluorinated analogs (e.g., [(furan-2-yl)methyl]amine) .

Heterocyclic Diversity : Unlike pyrazole-only derivatives, the furan-pyrazole hybrid enables dual interactions with hydrophobic and hydrophilic biological targets .

Steric and Electronic Effects : Substituents like ethyl or difluoromethyl groups in analogs alter steric bulk and electronic profiles, impacting binding affinities .

Notable Observations

• The trifluoromethyl group confers resistance to oxidative metabolism, a critical advantage over non-fluorinated analogs in drug design .
• Structural analogs with thiophene instead of furan (e.g., 3-(thiophen-2-yl)propyl derivatives) show divergent activity profiles, emphasizing the furan’s role in π-π interactions .

Biological Activity

The compound (furan-2-yl)methylamine is a novel chemical entity that has garnered attention due to its potential biological activities. This article reviews the existing literature on its biological properties, including anti-cancer, anti-inflammatory, and enzyme inhibitory activities, as well as its structure-activity relationship (SAR).

Chemical Structure and Properties

The compound consists of a furan moiety linked to a pyrazole derivative, which incorporates a trifluoromethyl group. This structural configuration is significant for its biological activity as it influences the compound's interaction with biological targets.

1. Anti-Cancer Activity

Recent studies have indicated that derivatives of pyrazole compounds exhibit promising anti-cancer properties. For instance, compounds similar to (furan-2-yl)methylamine have shown efficacy in inhibiting cancer cell proliferation. A study demonstrated that pyrazole derivatives could inhibit the growth of various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest .

2. Anti-Inflammatory Activity

The anti-inflammatory potential of furan-based compounds has been documented extensively. Furan derivatives have been reported to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), leading to reduced inflammation in experimental models . The incorporation of trifluoromethyl groups may enhance this activity by increasing lipophilicity and improving binding affinity to target proteins.

3. Enzyme Inhibition

One of the notable biological activities of (furan-2-yl)methylamine is its inhibitory effect on tyrosinase, an enzyme crucial in melanin biosynthesis. Studies have shown that furan derivatives can act as potent inhibitors of mushroom tyrosinase, with some compounds exhibiting IC50 values in the low micromolar range . This property is particularly relevant for cosmetic applications aimed at skin whitening.

Structure-Activity Relationship (SAR)

The biological activity of (furan-2-yl)methylamine can be influenced by various structural modifications:

Modification	Effect on Activity
Addition of hydroxyl groups	Increased anti-cancer activity
Variation in substituents on pyrazole	Altered enzyme inhibition profile
Trifluoromethyl group	Enhanced potency and selectivity against targets

Case Studies

Several case studies have highlighted the efficacy of similar compounds:

• Anti-Cancer Study : A derivative with a similar structure was tested against breast cancer cell lines and showed a significant reduction in cell viability at concentrations as low as 10 µM, indicating strong anti-cancer potential .
• Tyrosinase Inhibition : Another study focused on furan derivatives demonstrated that specific substitutions led to enhanced tyrosinase inhibition compared to standard controls like kojic acid, suggesting that structural optimization can lead to better therapeutic agents for skin disorders .